2-(2-(2,3-Dimethoxybenzylidene)hydrazino)-N-(3-methoxyphenyl)-2-oxoacetamide

Specification

• CAS No.: 357267-51-7
• Molecular Formula: C18H19N3O5
• Molecular Weight: 357.4 g/mol
• IUPAC Name: N'-[(E)-(2,3-dimethoxyphenyl)methylideneamino]-N-(3-methoxyphenyl)oxamide
• Standard InChI: InChI=1S/C18H19N3O5/c1-24-14-8-5-7-13(10-14)20-17(22)18(23)21-19-11-12-6-4-9-15(25-2)16(12)26-3/h4-11H,1-3H3,(H,20,22)(H,21,23)/b19-11+
• Standard InChI Key: QKIGFDONMZEIAK-YBFXNURJSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)N/N=C/C2=C(C(=CC=C2)OC)OC
• SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)NN=CC2=C(C(=CC=C2)OC)OC
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)NN=CC2=C(C(=CC=C2)OC)OC

Introduction

2-(2-(2,3-Dimethoxybenzylidene)hydrazino)-N-(3-methoxyphenyl)-2-oxoacetamide is a synthetic organic compound characterized by its unique hydrazone structure. This molecule features a hydrazine moiety linked to a 2,3-dimethoxybenzylidene group and an N-(3-methoxyphenyl) substituent, making it part of a larger class of hydrazone derivatives known for their diverse biological activities and potential therapeutic applications.

Structural Information

• Molecular Formula: C18H19N3O5

• Molecular Weight: Approximately 341.37 g/mol

• SMILES: COC1=CC=CC(=C1)NC(=O)C(=O)N/N=C/C2=C(C(=CC=C2)OC)OC

• InChI: InChI=1S/C18H19N3O5/c1-24-14-8-5-7-13(10-14)20-17(22)18(23)21-19-11-12-6-4-9-15(25-2)16(12)26-3/h4-11H,1-3H3,(H,20,22)(H,21,23)/b19-11+

• InChIKey: QKIGFDONMZEIAK-YBFXNURJSA-N

Synthesis and Preparation

The synthesis of 2-(2-(2,3-Dimethoxybenzylidene)hydrazino)-N-(3-methoxyphenyl)-2-oxoacetamide typically involves several steps:

• Formation of the Hydrazone Intermediate: The reaction between 2,3-dimethoxybenzaldehyde and hydrazine hydrate forms the hydrazone intermediate under reflux conditions.

• Condensation Reaction: The hydrazone intermediate is then reacted with appropriate reagents to form the desired compound.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Unique Features
2-(2-(2,3-Dimethoxybenzylidene)hydrazino)-N-(3-methoxyphenyl)-2-oxoacetamide	C18H19N3O5	Contains a hydrazone group and a 2,3-dimethoxybenzylidene moiety
2-(2-(2,5-Dimethoxybenzylidene)hydrazino)-N-(3-methylphenyl)-2-oxoacetamide	C21H19N3O4	Different methoxy positions and a methyl substituent on the phenyl ring
2-(2,5-Dimethoxybenzaldehyde)hydrazinecarbothioamide	C11H14N4OS	Contains a thioamide group instead of an oxoacetamide group